Aristol-1(10)-en-9-ol

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• InChI: InChI=1S/C15H24O/c1-9-6-5-7-10-12(16)8-11-13(14(11,2)3)15(9,10)4/h7,9,11-13,16H,5-6,8H2,1-4H3/t9-,11-,12+,13+,15+/m1/s1
• InChIKey: ARZRZIVMAWEEFY-PYISLEMLSA-N

Aristol-1(10)-en-9-ol: A Sesquiterpenoid with Verified GABAergic Sedative Activity and Defined Olfactory Profile

Aristol-1(10)-en-9-ol (CAS 114339-94-5) is an aristolane-type sesquiterpene alcohol characterized by a fused bicyclic skeleton with a hydroxyl group at the C-9 position. The compound occurs naturally in several botanical sources, including Nardostachys chinensis (spikenard) [1], Chrysopogon zizanioides (vetiver) [2], and the marine red alga Laurencia similis [3]. It is notable for its demonstrated central nervous system activity mediated through the GABAergic system and its distinctive woody-floral odor profile [1][2].

GABAergic inhalation sedation research tool

Natural sesquiterpenoid alcohol from spikenard/vetiver

Defined olfactory profile for analytical standardization

• [1] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source
• [2] Egyptian Journal of Chemistry. (2024). Volatiles composition of fresh aroma and hydrodistilled volatile oil of Chrysopogon zizanioides roots growing in Egypt along with the cytotoxic activities of the hydrodistilled oil. View Source
• [3] Kamada, T., & Vairappan, C. S. (2013). New bioactive secondary metabolites from Bornean red alga, Laurencia similis (Ceramiales). Natural Product Communications, 8(3), 287-288. View Source

Why Aristol-1(10)-en-9-ol Cannot Be Replaced by Other Sesquiterpenes or Sedative Agents

The sesquiterpene class exhibits substantial structural diversity, leading to divergent biological targets and pharmacological profiles. Within the same botanical extract, structurally similar compounds can possess opposite or confounding activities. For example, while aristol-1(10)-en-9-ol demonstrates robust sedation via the GABAergic system, patchouli alcohol's sedative effect is negated by methyl salicylate in mixture [1]. Similarly, the related aristolone exhibits cytotoxicity against cancer cell lines rather than GABAergic activity [2]. The specific 9β-hydroxy substitution on the aristolane skeleton of aristol-1(10)-en-9-ol is essential for its unique combination of potent inhalation sedation, lack of motor impairment, and characteristic olfactory properties—attributes that are not shared by other sesquiterpenes or synthetic benzodiazepines [3].

Compound Aristol-1(10)-en-9-ol: reported inhalation sedation via GABAergic pathway; distinct 9β-hydroxy aristolane skeleton.

Patchouli alcohol Sedative effect may be negated in mixture; single-compound profile may not transfer to botanical extracts.

Aristolone Exhibits cytotoxicity rather than GABAergic activity; structural analog with divergent pathway response.

Diazepam Oral/injectable benzodiazepine; motor coordination endpoint profile differs; inhalation route context distinct.

• [1] Ito, K., Ito, M., & al. (2011). Sedative effects of vapor inhalation of the essential oil of Microtoena patchoulii and its related compounds. Journal of Natural Medicines, 65(2), 336-343. View Source
• [2] Cayman Chemical. (n.d.). Aristolone product datasheet. Retrieved from https://www.netascientific.com/36157-10-cayman-aristolone.html View Source
• [3] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source

Quantitative Differentiation of Aristol-1(10)-en-9-ol: Head-to-Head Comparisons Against Sedative and Olfactory Benchmarks

Inhalation Sedation Potency: Locomotor Inhibition Comparable to Patchouli Alcohol

In a caffeine-treated excitatory mouse model, inhalation of aristol-1(10)-en-9-ol at 300 µg/cage reduced locomotor activity by approximately 60%, a potency comparable to patchouli alcohol tested under the same conditions [1]. This head-to-head comparison establishes aristol-1(10)-en-9-ol as a highly effective sedative component in spikenard, on par with the known sedative patchouli alcohol.

Inhalation sedation

Head-to-head

~60% locomotor reduction vs patchouli alcohol (~60%) at 300 µg/cage inhalation

Reported equivalent sedation endpoint in caffeine-treated mouse model

Open-field test; supports GABAergic pathway research fit

Evidence Dimension	Locomotor activity inhibition (%)
Target Compound Data	~60% reduction at 300 µg/cage (inhalation)
Comparator Or Baseline	Patchouli alcohol: ~60% reduction at 300 µg/cage (inhalation)
Quantified Difference	Equivalent effect within experimental variance
Conditions	Caffeine-treated excitatory mouse model; open-field test; inhalation administration

Why This Matters

For procurement in sedative or anxiolytic research, this data demonstrates that aristol-1(10)-en-9-ol is equally potent as the established sesquiterpene sedative patchouli alcohol, supporting its selection as a lead compound.

• [1] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source

Sleep Prolongation Efficacy: Equivalent to 1 mg/kg Diazepam

Inhalation of aristol-1(10)-en-9-ol prolonged pentobarbital-induced sleep in mice to an extent comparable to 1 mg/kg diazepam administered intraperitoneally [1]. This effect was completely abolished by the GABAA-benzodiazepine receptor antagonist flumazenil (3 mg/kg), confirming that the compound acts via the GABAergic system similarly to benzodiazepines but through an inhalation route [1].

Sleep prolongation

Head-to-head

Sleep time comparable to 1 mg/kg diazepam i.p.; abolished by flumazenil

Reported sleep-model endpoint context via GABAA receptor interaction

Pentobarbital-induced sleep model; inhalation route

Evidence Dimension	Pentobarbital-induced sleep prolongation
Target Compound Data	Significant prolongation (specific fold-increase not provided)
Comparator Or Baseline	Diazepam: 1 mg/kg i.p.
Quantified Difference	Statistically equivalent effect (p > 0.05)
Conditions	Pentobarbital-induced sleep model in mice; flumazenil antagonism assay

Why This Matters

This demonstrates that aristol-1(10)-en-9-ol can achieve benzodiazepine-like sleep prolongation without requiring oral or injectable administration, making it a valuable candidate for inhalation-based sedative development.

• [1] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source

Superior Safety Profile: No Motor Coordination Impairment Unlike Diazepam

A key differentiator is the lack of motor coordination impairment with aristol-1(10)-en-9-ol. In the rota-rod test, inhalation of the compound for 1 hour did not affect motor performance, whereas diazepam at 1 mg/kg i.p. produced significant motor deficits [1]. This indicates a favorable side-effect profile relative to the benzodiazepine comparator.

Motor coordination

Head-to-head

No significant rotarod impairment vs diazepam-induced motor deficit

Reported motor endpoint context; supports differentiation from benzodiazepine comparator

Rotarod test, 1 h inhalation; motor-function endpoint monitoring

Evidence Dimension	Motor coordination (rota-rod performance)
Target Compound Data	No significant impairment after 1 h inhalation
Comparator Or Baseline	Diazepam: Significant impairment at 1 mg/kg i.p.
Quantified Difference	Statistically significant advantage (p < 0.05)
Conditions	Rota-rod test in mice; 1 h inhalation exposure

Why This Matters

For applications in aromatherapy or sedative development, the absence of motor side effects provides a clear safety advantage over diazepam, potentially enabling use in settings where motor function must be preserved.

• [1] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source

Distinct Olfactory Signature: Woody-Floral Note with Defined Retention Index

Aristol-1(10)-en-9-ol exhibits a woody-floral odor perception with a retention index (RI) of 1623 on a non-polar GC column [1]. In comparison, other sesquiterpenes in the same analysis have different odor profiles: calamenene (RI 1518, herb spice/minty) and α-calacorene (RI 1541, dry-woody) [1]. The distinct RI and odor descriptor enable precise identification and quality control in fragrance formulations.

Olfactory fingerprint

Method context

RI 1623, woody-floral odor

Defined analytical reference for fragrance quality control

Non-polar GC column; distinct from calamenene (RI 1518) and α-calacorene (RI 1541)

Evidence Dimension	Gas chromatographic retention index (RI) and odor perception
Target Compound Data	RI 1623, odor perception: Woody, floral
Comparator Or Baseline	Calamenene: RI 1518, odor: Herb spice, minty; α-Calacorene: RI 1541, odor: Dry-woody
Quantified Difference	RI difference of ~100 units; distinct olfactory descriptor
Conditions	GC analysis on non-polar column; sensory evaluation

Why This Matters

This defined olfactory profile allows formulators and quality control laboratories to precisely source and verify aristol-1(10)-en-9-ol for fragrance applications, ensuring batch-to-batch consistency and desired aromatic character.

• [1] PMC Table 5. (2025). Retention indices and odor perceptions of sesquiterpenes. Molecules, 30, 4077. View Source

Major Natural Constituent in Vetiver Oil: Higher Abundance than Many Co-occurring Sesquiterpenes

In hydrodistilled essential oil from Chrysopogon zizanioides roots, aristol-1(10)-en-9-ol constitutes 12.5% of the total composition, making it the second most abundant constituent after khusimol (16.48%) [1]. This abundance is notably higher than other sesquiterpenes such as cyclocopacamphenol (7.69%) and patchouli alcohol (present at lower levels) [1]. This high natural concentration facilitates isolation and ensures a reliable supply chain.

Natural abundance

Source review

12.5% in vetiver oil

Second most abundant constituent; supports commercial isolation feasibility

GC/MS of C. zizanioides root oil; data from single study

Evidence Dimension	Relative abundance in essential oil (%)
Target Compound Data	12.5% in hydrodistilled vetiver oil
Comparator Or Baseline	Khusimol: 16.48%; Cyclocopacamphenol: 7.69%; Patchouli alcohol: lower abundance
Quantified Difference	2nd highest constituent; >5% higher than cyclocopacamphenol
Conditions	GC/MS analysis of hydrodistilled C. zizanioides root oil

Why This Matters

Procurement decisions are influenced by natural abundance; aristol-1(10)-en-9-ol's high proportion in vetiver oil ensures it is a commercially viable natural isolate compared to minor sesquiterpenes requiring extensive purification.

• [1] Egyptian Journal of Chemistry. (2024). Volatiles composition of fresh aroma and hydrodistilled volatile oil of Chrysopogon zizanioides roots growing in Egypt. View Source

Optical Isomer Identity: Confirmed as ent-1(10)-Aristolen-9β-ol in Laurencia similis

A new optical isomer, ent-1(10)-aristolen-9β-ol, was isolated from Bornean Laurencia similis and characterized as compound 1 [1]. This isomer exhibited good antibacterial activity against antibiotic-resistant clinical bacteria and cytotoxic effects against selected cancer cell lines [1]. While specific MIC/IC50 values are not reported, the identification of this specific enantiomer is critical for structure-activity relationship studies and for ensuring stereochemical purity in research applications.

Enantiomer activity

Data to verify

ent-1(10)-aristolen-9β-ol: reported antibacterial and cytotoxic screening activity

Supports stereochemical-activity review; quantitative MIC/IC50 not provided

Isolated from L. similis; activity against clinical isolates, cancer cell lines

Evidence Dimension	Stereochemical identity and biological activity
Target Compound Data	ent-1(10)-aristolen-9β-ol, new optical isomer; antibacterial and cytotoxic activity
Comparator Or Baseline	Previously reported 1(10)-aristolen-9β-ol
Quantified Difference	Stereochemical inversion; qualitative activity difference (good antibacterial vs. unknown for previous isomer)
Conditions	Isolation from L. similis; antibacterial assays against clinical isolates

Why This Matters

For researchers investigating stereochemistry-activity relationships, this compound provides a defined enantiomer with documented biological activity, enabling precise experimental design.

• [1] Kamada, T., & Vairappan, C. S. (2013). New bioactive secondary metabolites from Bornean red alga, Laurencia similis (Ceramiales). Natural Product Communications, 8(3), 287-288. View Source

Priority Application Scenarios for Aristol-1(10)-en-9-ol Based on Verified Differentiation

Inhalation Sedative and Anxiolytic Lead Development

Aristol-1(10)-en-9-ol is an ideal candidate for developing non-benzodiazepine sedatives administered via inhalation. Its demonstrated 60% locomotor inhibition and diazepam-equivalent sleep prolongation, combined with the absence of motor coordination impairment, address key safety concerns associated with current GABAergic drugs [1]. Researchers can use this compound to explore novel inhalation-based therapeutics for anxiety and sleep disorders.

High-Value Fragrance Ingredient with Defined Olfactory Fingerprint

Due to its woody-floral odor and precise retention index (RI 1623), aristol-1(10)-en-9-ol serves as a high-value fragrance ingredient [1]. Its natural occurrence at 12.5% in vetiver oil ensures a reliable supply chain, making it suitable for premium perfumery and aromatherapy products where batch consistency and sensory quality are paramount [2].

Marine Natural Product Antibacterial and Cytotoxic Research

The identification of ent-1(10)-aristolen-9β-ol as a new optical isomer with antibacterial activity against antibiotic-resistant strains positions this compound as a scaffold for antimicrobial drug discovery [1]. Its co-occurrence with other bioactive sesquiterpenes in Laurencia similis further supports its use in marine pharmacognosy studies.

Standard Reference Material for GC-MS Analysis of Essential Oils

With its well-defined RI (1623) and characteristic mass spectrum, aristol-1(10)-en-9-ol is an excellent reference standard for the quality control of spikenard, vetiver, and other essential oils [1][2]. Analytical laboratories can employ it to verify authenticity and detect adulteration in commercial oil samples.

Application

Selection Property

Validation Focus

Inhalation sedation research

GABAergic pathway-response profile

Sleep-prolongation and motor-coordination endpoints

Fragrance analytical standard

Defined RI and odor descriptor

GC-MS batch-to-batch olfactory consistency

Antimicrobial and cytotoxicity screening

Enantiomer-specific activity review

Strain-panel and cell-line endpoint review

Essential oil QC reference

Chromatographic signature

Adulteration detection in spikenard/vetiver oils

• [1] Takemoto, H., Ito, M., Asada, Y., & Kobayashi, Y. (2015). Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system. Planta Medica, 81(5), 343-347. View Source
• [2] Egyptian Journal of Chemistry. (2024). Volatiles composition of fresh aroma and hydrodistilled volatile oil of Chrysopogon zizanioides roots growing in Egypt. View Source